3-hydroxy-15-keto-chol-8(14)-en-24-oic acid
3-hydroxy-15-keto-chol-8(14)-en-24-oic acid
Brand Name:
Vulcanchem
CAS No.:
136320-56-4
VCID:
VC0238299
InChI:
InChI=1S/C24H36O4/c1-14(4-7-21(27)28)19-13-20(26)22-17-6-5-15-12-16(25)8-10-23(15,2)18(17)9-11-24(19,22)3/h14-16,18-19,25H,4-13H2,1-3H3,(H,27,28)/t14-,15?,16?,18+,19-,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O
Molecular Formula:
C21H8F20O3S2
Molecular Weight:
388.5 g/mol
3-hydroxy-15-keto-chol-8(14)-en-24-oic acid
CAS No.: 136320-56-4
Main Products
VCID: VC0238299
Molecular Formula: C21H8F20O3S2
Molecular Weight: 388.5 g/mol
CAS No. | 136320-56-4 |
---|---|
Product Name | 3-hydroxy-15-keto-chol-8(14)-en-24-oic acid |
Molecular Formula | C21H8F20O3S2 |
Molecular Weight | 388.5 g/mol |
IUPAC Name | (4R)-4-[(9R,10S,13R,17R)-3-hydroxy-10,13-dimethyl-15-oxo-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
Standard InChI | InChI=1S/C24H36O4/c1-14(4-7-21(27)28)19-13-20(26)22-17-6-5-15-12-16(25)8-10-23(15,2)18(17)9-11-24(19,22)3/h14-16,18-19,25H,4-13H2,1-3H3,(H,27,28)/t14-,15?,16?,18+,19-,23+,24-/m1/s1 |
Standard InChIKey | NNAVJINCKJAUPF-TYSIGZIMSA-N |
Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC(=O)C2=C3CCC4CC(CC[C@@]4([C@H]3CC[C@]12C)C)O |
SMILES | CC(CCC(=O)O)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
Canonical SMILES | CC(CCC(=O)O)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O |
Synonyms | 3 beta-hydroxy-15-keto-5 alpha-chol-8(14)-en-24-oic acid 3-hydroxy-15-keto-chol-8(14)-en-24-oic acid 3-hydroxy-15-oxo-chol-8(14)-en-24-oic acid HKD8(14)C24A |
PubChem Compound | 131952 |
Last Modified | Nov 11 2021 |
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